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Compound of Interest

Methyl 2-cyano-5-
Compound Name:
methoxybenzoate

Cat. No.: B156419

CAS Number: 127510-95-6

A Comprehensive Overview for Researchers and
Drug Development Professionals

This technical guide provides a detailed overview of Methyl 2-cyano-5-methoxybenzoate, a
key chemical intermediate with significant applications in organic synthesis and medicinal
chemistry. This document is intended for researchers, scientists, and professionals involved in
drug development and other areas of chemical research.

Chemical and Physical Properties

Methyl 2-cyano-5-methoxybenzoate is a substituted aromatic compound containing a methyl
ester, a cyano group, and a methoxy group. These functional groups contribute to its reactivity
and utility as a versatile building block in the synthesis of more complex molecules.
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Property Value Source

CAS Number 127510-95-6 Multiple Sources
Molecular Formula C10H9NOs Multiple Sources
Molecular Weight 191.18 g/mol Multiple Sources

White to off-white crystalline

Appearance Supplier Data
powder
Purity >97% Supplier Data
Melting Point 98-102 °C Supplier Data
Soluble in common organic
N solvents such as )
Solubility General Chemical Knowledge

dichloromethane, ethyl

acetate, and methanol.

Synthesis of Methyl 2-cyano-5-methoxybenzoate

The synthesis of Methyl 2-cyano-5-methoxybenzoate can be achieved through a two-step

process starting from 2-amino-5-methoxybenzoic acid. The first step involves a Sandmeyer

reaction to introduce the cyano group, followed by an esterification of the resulting carboxylic

acid.

Experimental Protocol: Synthesis of 2-cyano-5-

methoxybenzoic acid

This protocol is based on a standard Sandmeyer reaction followed by hydrolysis.

Materials:
e 2-amino-5-methoxybenzoic acid
e Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)
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o Copper(l) cyanide (CuCN)

e Sodium cyanide (NaCN)

e Sodium hydroxide (NaOH)

e Dichloromethane (CH2Cl2)

e Magnesium sulfate (MgSOa)

e Deionized water

e ICce

Procedure:

¢ Diazotization:

o In a flask, dissolve 2-amino-5-methoxybenzoic acid in a solution of hydrochloric acid and
water.

o Cool the mixture to 0-5 °C in an ice bath.

o Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature
below 5 °C.

o Stir the mixture for 30 minutes at this temperature to ensure complete formation of the
diazonium salt.

e Cyanation (Sandmeyer Reaction):

o In a separate flask, prepare a solution of copper(l) cyanide and sodium cyanide in water.

o Slowly add the cold diazonium salt solution to the cyanide solution. Vigorous nitrogen
evolution will be observed.

o After the addition is complete, warm the mixture to room temperature and then heat to 50-
60 °C for 1 hour to ensure complete reaction.
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e Hydrolysis and Work-up:

o

Cool the reaction mixture and acidify with concentrated HCI to pH 1-2.

[¢]

Extract the product with dichloromethane (3 x 50 mL).

[¢]

Combine the organic layers and wash with brine.

[e]

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude 2-cyano-5-methoxybenzoic acid.

[e]

The crude product can be purified by recrystallization.

Experimental Protocol: Esterification to Methyl 2-cyano-
5-methoxybenzoate

This protocol describes a standard Fischer esterification.

Materials:

2-cyano-5-methoxybenzoic acid

¢ Methanol (MeOH)

 Sulfuric acid (H2SOa4, concentrated)

e Sodium bicarbonate (NaHCO3) solution (saturated)

e Brine

o Ethyl acetate (EtOAC)

Magnesium sulfate (MgSQOa)

Procedure:

» Reaction Setup:
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o In a round-bottom flask, dissolve 2-cyano-5-methoxybenzoic acid in an excess of
methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the solution.

o Reflux:

o Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

o Work-up:
o After the reaction is complete, cool the mixture to room temperature.
o Remove the excess methanol under reduced pressure.

o Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate
solution to neutralize the acid catalyst.

o Wash the organic layer with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude Methyl 2-cyano-5-methoxybenzoate.

e Purification:

o The crude product can be purified by column chromatography on silica gel using a mixture
of hexane and ethyl acetate as the eluent.

Applications in Drug Discovery

Methyl 2-cyano-5-methoxybenzoate is a valuable building block in the synthesis of various
heterocyclic compounds and other complex organic molecules that are often investigated for
their therapeutic potential. The cyano and ester functionalities provide reactive handles for a
variety of chemical transformations.

Visualized Workflows
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[https://www.benchchem.com/product/b156419#methyl-2-cyano-5-methoxybenzoate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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